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Compound of Interest

Compound Name: Drp1-IN-1

Cat. No.: B10831888

Essential Safety and Handling Guide for Drp1-IN-
1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Drp1-IN-1. Adherence to these procedures is vital for
ensuring personal safety and maintaining a secure laboratory environment.

Drpl1-IN-1 is an inhibitor of the dynamin-1-like protein (Drp1) with an IC50 of 0.91 uM.[1] As
with any potent small molecule inhibitor, proper handling is imperative to minimize exposure
risk. The following protocols for personal protective equipment (PPE), operations, and disposal
are based on standard safety practices for hazardous research chemicals.

Compound Data
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Property Value Source
Product Name Drpl-IN-1 [2]
Synonyms comp A-7 [1]
Target Dynamin-1-like protein (Drpl) [1]
IC50 0.91 uyM [1]
Molecular Formula C22H24NsOS [2]
Molecular Weight 448.54 g/mol [2]
Appearance Solid [2]
Purity 98.50% [1]

Stock solution: -80°C (6
Storage [1]
months), -20°C (1 month)

Personal Protective Equipment (PPE) Protocol

The use of appropriate PPE is the primary barrier against exposure to hazardous chemicals.[3]
For handling Drp1-IN-1, the following PPE is mandatory.
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Standard and

PPE Category Item
Recommended Use

Wear two pairs of
chemotherapy-grade nitrile
) o gloves at all times. Change
Hand Protection Double Nitrile Gloves ) ] )
gloves immediately if
contaminated, torn, or after

extended use.

A disposable, fluid-resistant

. ) gown should be worn over

Body Protection Disposable Gown _ .
laboratory attire. Ensure it is

fully fastened.

Use chemical splash goggles
that provide a complete seal
around the eyes. A face shield
] Safety Goggles and Face ] N
Eye and Face Protection Shield should be worn in addition to
ie

goggles when there is a risk of
splashes, such as during

solution preparation.

When handling the solid form
of the compound outside of a
certified chemical fume hood
or biological safety cabinet, a
NIOSH-approved N95

respirator or higher is required

Respiratory Protection N95 Respirator or Higher

to prevent inhalation of

aerosolized patrticles.

Operational Plan: Step-by-Step Handling
Procedures

1. Receiving and Storage:

o Upon receipt, visually inspect the package for any signs of damage or leakage.
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o Wear appropriate PPE (gloves and lab coat) when unpacking.
 Verify the compound information against the order and safety data sheet (SDS).

» Store the compound in a clearly labeled, designated, and secure location according to the
manufacturer's recommendations (-20°C or -80°C for long-term storage).[1]

2. Weighing the Compound:

o Perform all weighing operations within a certified chemical fume hood or a powder
containment hood to minimize inhalation exposure.

o Use dedicated spatulas and weigh boats.

o Clean the weighing area and equipment thoroughly after use to prevent cross-contamination.
3. Solution Preparation:

e Prepare solutions in a chemical fume hood.

e Use a closed system transfer device (CSTD) if available to minimize aerosol generation.

» Consult the manufacturer's data sheet for solubility information (e.g., DMSO is a common
solvent for this type of compound).[1]

» Add the solvent slowly to the solid compound to avoid splashing.
4. Experimental Use:

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

e When using the compound in cell culture or other experiments, always wear the prescribed
PPE.

o Handle all materials that have come into contact with Drp1-IN-1 as hazardous waste.

Disposal Plan
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Proper disposal of Drp1-IN-1 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste:

o Place all contaminated solid waste, including gloves, gowns, weigh boats, and pipette tips,
into a designated hazardous waste container.[4]

o This container should be clearly labeled as "Hazardous Chemical Waste" and list the
contents.

e Liquid Waste:

o Collect all unused solutions and contaminated liquid waste in a sealed, leak-proof
hazardous waste container.

o Do not mix with other chemical waste streams unless compatibility has been verified.
e Sharps Waste:

o Dispose of any contaminated needles, syringes, or other sharps in a designated sharps
container for hazardous chemical waste.

» Final Disposal:

o All waste must be disposed of through the institution's environmental health and safety
(EHS) office.

o Follow all federal, state, and local regulations for hazardous waste disposal.[4] Incineration
by an approved vendor is a common method for destroying potent pharmaceutical
compounds.[5]

Workflow for Safe Handling of Drpl1-IN-1
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Caption: Workflow for the safe handling of Drp1-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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